Cas no 26287-72-9 (1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose)

• Product Name: 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose
• CAS No: 26287-72-9
• MF: C₂₈H₂₄O₉
• MW: 504.484768867493
• CID: 4759509
• Update Time: 2025-05-22

1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4R,5R)-2-Acetoxy-5-((benzoyloxy)methyl)tetrahydrofuran-3,4-diyl dibenzoate
• L-Ribofuranose, 1-acetate 2,3,5-tribenzoate
• 1-O-acetyl-2,3,5-tri-O-benzoyl-L-ribofuranose
• 1-O-Acetyl-2-O,3-O,5-O-tribenzoyl-L-ribofuranose
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-
• A-L-ribofuranose
• [(2S,3S,4S)-5-acetyloxy-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose

• Inchi： 1S/C28H24O9/c1-18(29)34-28-24(37-27(32)21-15-9-4-10-16-21)23(36-26(31)20-13-7-3-8-14-20)22(35-28)17-33-25(30)19-11-5-2-6-12-19/h2-16,22-24,28H,17H2,1H3/t22-,23-,24-,28?/m0/s1
• InChI Key： GCZABPLTDYVJMP-SXBSXPTQSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 504.14203234 g/mol
• Monoisotopic Mass: 504.14203234 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 114
• Molecular Weight: 504.5

Additional information on 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose

Comprehensive Overview of 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose (CAS No. 26287-72-9)

1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose (CAS No. 26287-72-9) is a highly specialized ribose derivative widely utilized in pharmaceutical synthesis, carbohydrate chemistry, and nucleoside research. This compound belongs to the class of benzoylated sugars, characterized by its unique protective group configuration, which makes it invaluable in the synthesis of complex biomolecules. Its molecular structure features an acetyl group at the 1-position and benzoyl groups at the 2, 3, and 5-positions, offering selective reactivity for advanced chemical transformations.

In recent years, the demand for 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose has surged due to its critical role in the development of antiviral drugs and nucleotide analogs. Researchers and pharmaceutical companies are increasingly focusing on this compound as a key intermediate in the synthesis of RNA-based therapeutics, a rapidly growing field driven by advancements in mRNA vaccine technology. The compound's ability to serve as a protected ribose precursor ensures high yields and purity in downstream applications, making it a staple in modern medicinal chemistry.

One of the most frequently asked questions about CAS No. 26287-72-9 revolves around its stability and storage conditions. This compound is typically stored under inert conditions at low temperatures to prevent hydrolysis of its ester groups. Additionally, users often inquire about its solubility profile, which includes compatibility with common organic solvents such as dichloromethane, chloroform, and acetonitrile. These properties are crucial for laboratory handling and large-scale industrial applications.

The synthesis of 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose involves multi-step esterification reactions, starting from L-ribose. The process requires precise control of reaction conditions to avoid undesired side products. Recent innovations in green chemistry have also explored catalytic methods to improve the efficiency and sustainability of its production. This aligns with the broader industry trend toward environmentally friendly synthesis, a topic of significant interest among chemists and manufacturers.

From an analytical perspective, 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose is commonly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure batch-to-batch consistency, which is essential for regulatory compliance in pharmaceutical applications. The compound's spectral data is well-documented, facilitating its identification and quality control in research settings.

Another trending topic related to this compound is its potential in glycoscience and glycobiology. As scientists uncover the roles of carbohydrates in cellular communication and disease mechanisms, derivatives like 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose are gaining attention as tools for glycosylation studies. Its protected hydroxyl groups enable selective glycosidic bond formation, a feature exploited in the design of novel glycoconjugates and biomaterials.

In summary, 1-O-Acetyl-2,3,5-tri-O-benzoyl-L-ribose (CAS No. 26287-72-9) is a versatile and indispensable compound in both academic and industrial research. Its applications span from drug discovery to biomaterial engineering, reflecting its broad utility. As the scientific community continues to explore its potential, this compound remains at the forefront of carbohydrate chemistry innovation.